Cas no 1343175-02-9 (5-bromo-2-chloro-N-(propan-2-yl)aniline)

• Product Name: 5-bromo-2-chloro-N-(propan-2-yl)aniline
• CAS No: 1343175-02-9
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 5217637
• PubChem ID: 62913179
• Update Time: 2025-06-23

5-bromo-2-chloro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-(propan-2-yl)aniline
• 5-Bromo-2-chloro-N-isopropylaniline
• Benzenamine, 5-bromo-2-chloro-N-(1-methylethyl)-
• F83484
• 5-bromo-2-chloro-N-propan-2-ylaniline
• 1343175-02-9
• AKOS012209816
• CS-0277123
• EN300-161049

• Inchi： 1S/C9H11BrClN/c1-6(2)12-9-5-7(10)3-4-8(9)11/h3-6,12H,1-2H3
• InChI Key： IBMWNOSOTDIIFM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)NC(C)C)Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-bromo-2-chloro-N-(propan-2-yl)aniline

Recent Advances in the Study of 5-bromo-2-chloro-N-(propan-2-yl)aniline (CAS: 1343175-02-9) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-2-chloro-N-(propan-2-yl)aniline (CAS: 1343175-02-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications. The information presented herein is based on a comprehensive review of recent academic literature, industry reports, and technical documents.

Recent studies have highlighted the unique structural features of 5-bromo-2-chloro-N-(propan-2-yl)aniline, which make it a promising candidate for the development of novel therapeutic agents. The compound's bromo and chloro substituents, along with its isopropylamino group, contribute to its ability to interact with various biological targets. Researchers have explored its potential as a building block in the synthesis of more complex molecules, particularly in the context of kinase inhibitors and other small-molecule therapeutics.

One of the key areas of investigation has been the compound's role in modulating protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that 5-bromo-2-chloro-N-(propan-2-yl)aniline can selectively bind to specific protein domains, thereby influencing PPI networks. These findings suggest that the compound could serve as a valuable tool for probing biological pathways and identifying new drug targets.

In addition to its potential therapeutic applications, 5-bromo-2-chloro-N-(propan-2-yl)aniline has also been studied for its utility in chemical biology. Researchers have employed the compound as a probe to investigate enzyme mechanisms and to develop new assays for high-throughput screening. Its stability and reactivity under physiological conditions make it an attractive candidate for such applications. Furthermore, recent advances in synthetic chemistry have enabled the efficient production of this compound, facilitating its widespread use in research laboratories.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacological properties. Ongoing research is focused on addressing these gaps, with particular emphasis on structure-activity relationship (SAR) studies and in vivo efficacy testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, potentially leading to the development of new clinical candidates.

In conclusion, 5-bromo-2-chloro-N-(propan-2-yl)aniline (CAS: 1343175-02-9) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for drug discovery and development. Continued research efforts are likely to uncover new applications and further enhance our understanding of its potential therapeutic benefits. This brief underscores the importance of staying abreast of the latest developments in this rapidly evolving field.